Cas no 101952-63-0 (3-Pyridinecarboxylicacid, 6-hydroxyhexyl ester)

• Product Name: 3-Pyridinecarboxylicacid, 6-hydroxyhexyl ester
• CAS No: 101952-63-0
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 171595
• PubChem ID: 59174
• Update Time: 2025-04-19

3-Pyridinecarboxylicacid, 6-hydroxyhexyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 6-hydroxyhexyl ester
• 6-hydroxyhexyl pyridine-3-carboxylate
• NICOTINIC ACID, 6-HYDROXYHEXYL ESTER
• BRN 0165036
• 6-Hydroxyhexyl nicotinate
• 101952-63-0
• DTXSID20144415

• Inchi： 1S/C12H17NO3/c14-8-3-1-2-4-9-16-12(15)11-6-5-7-13-10-11/h5-7,10,14H,1-4,8-9H2
• InChI Key： HRRFQOPYFCYNRN-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC=CC=1)=O)CCCCCCO

Computed Properties

• Exact Mass: 223.120843g/mol
• Monoisotopic Mass: 223.120843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 223.27g/mol
• XLogP3: 1.8
• Topological Polar Surface Area: 59.4Ų